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Compound of Interest

Compound Name: Saralasin Acetate

Cat. No.: B3062752

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and
handling of Saralasin Acetate stock solutions for research applications. Saralasin is a
synthetic octapeptide analog of angiotensin Il, acting as a competitive antagonist at the
Angiotensin Il Type 1 (AT1) receptor with partial agonist properties.[1][2] Recent studies have
also identified it as an agonist for the Angiotensin Il Type 2 (AT2) receptor.[2][3]

Physicochemical Properties and Data

A clear understanding of the physicochemical properties of Saralasin Acetate is crucial for
accurate stock solution preparation and experimental design.

Property Value Reference
Molecular Formula C44H71N13013 [4]
Molecular Weight 990.11 g/mol [4]
Appearance White Powder [4]
Purity >95.0% [4]
CAS Number 39698-78-7 [4]
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Solubility Data

The solubility of Saralasin Acetate can vary depending on the solvent and its purity. It is
essential to use fresh, high-quality solvents to ensure optimal dissolution.[4]

Solvent Solubility Notes
Use fresh DMSO as moisture
DMSO 100 mg/mL (100.99 mM) -
can reduce solubility.[4]
Sonication may be required to
Water 100 mg/mL o ]
aid dissolution.[4][5]
Ethanol 100 mg/mL

Recommended Storage Conditions

Proper storage is critical to maintain the stability and activity of Saralasin Acetate in both its
powdered form and as a stock solution.

Storage .
Form Duration Notes
Temperature
Powder -20°C 3 years
Sealed storage, away
-80°C 2 years )
from moisture.[6]
Aliquot to avoid
In Solvent -80°C 1 year repeated freeze-thaw
cycles.[4][6]
-20°C 1 month

Experimental Protocol: Preparing a 10 mM Saralasin
Acetate Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Saralasin Acetate in
Dimethyl Sulfoxide (DMSO).
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Materials:

e Saralasin Acetate powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations: Before opening, allow the Saralasin Acetate vial to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of Saralasin Acetate powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 9.90 mg of Saralasin Acetate (Molecular Weight: 990.11
g/mol ).

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the
microcentrifuge tube containing the Saralasin Acetate powder. For the 9.90 mg example,
add 1 mL of DMSO.

» Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid
dissolution if necessary, but avoid excessive heat.

 Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-
term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][6]
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Visualizing the Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway of Saralasin Acetate.
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Experimental Workflow: Saralasin Acetate Stock Solution Preparation

Gtart: Equilibrate Saralasin Acetate to Room Temperatura

(End: Ready for Experimental Use)

Click to download full resolution via product page

Caption: Workflow for preparing Saralasin Acetate stock solution.
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Saralasin Acetate Signaling Pathway
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Caption: Saralasin Acetate's dual action on AT1 and AT2 receptors.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3062752?utm_src=pdf-body-img
https://www.benchchem.com/product/b3062752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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